Cas no 1183778-97-3 (2-Bromo-2'-bromo-4'-methoxyacetophenone)

• Product Name: 2-Bromo-2'-bromo-4'-methoxyacetophenone
• CAS No: 1183778-97-3
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4561761
• Update Time: 2025-05-24

2-Bromo-2'-bromo-4'-methoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2’-bromo-4’-methoxyacetophenone
• 2-Bromo-2'-bromo-4'-methoxyacetophenone

• Inchi： 1S/C9H8Br2O2/c1-13-6-2-3-7(8(11)4-6)9(12)5-10/h2-4H,5H2,1H3
• InChI Key： GOOOJKFZIYIHDF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1Br)CBr

Additional information on 2-Bromo-2'-bromo-4'-methoxyacetophenone

Introduction to 2-Bromo-2'-bromo-4'-methoxyacetophenone (CAS No. 1183778-97-3)

2-Bromo-2'-bromo-4'-methoxyacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1183778-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound, characterized by its brominated and methoxy-substituted aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular framework, featuring two bromine atoms at the 2-position and 2'-position of the acetophenone core, along with a methoxy group at the 4'-position, contributes to its reactivity and utility in various synthetic pathways.

The significance of 2-Bromo-2'-bromo-4'-methoxyacetophenone lies in its role as a building block for more complex molecules. In pharmaceutical research, such compounds are often employed in the synthesis of active pharmaceutical ingredients (APIs) due to their ability to undergo selective functionalization. The presence of bromine atoms enhances the compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds like 2-Bromo-2'-bromo-4'-methoxyacetophenone in drug discovery. Studies have demonstrated that substituents at specific positions on the aromatic ring can influence the pharmacokinetic properties of a drug, including its solubility, metabolic stability, and target binding affinity. The bromine atoms in this compound not only facilitate further chemical modifications but also contribute to its electronic properties, making it a versatile scaffold for designing novel therapeutic agents.

In materials science, 2-Bromo-2'-bromo-4'-methoxyacetophenone has been explored for its potential applications in organic electronics. Specifically, its structure is conducive to the development of organic semiconductors and light-emitting diodes (OLEDs). The bromine substituents can enhance charge transport properties, while the methoxy group can improve film-forming characteristics. Researchers are investigating its use in creating high-performance organic photovoltaic materials and optoelectronic devices, where precise control over molecular structure is crucial for optimizing device efficiency.

The synthesis of 2-Bromo-2'-bromo-4'-methoxyacetophenone typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination of acetophenone derivatives followed by methylation at the desired position. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis strategies, reducing waste and energy consumption.

One of the key challenges in working with 2-Bromo-2'-bromo-4'-methoxyacetophenone is its sensitivity to moisture and air, which can lead to degradation or side reactions. Therefore, careful handling under inert conditions is often necessary during storage and reaction setup. Despite these challenges, its synthetic utility remains compelling due to its structural features that align well with modern drug discovery and materials science paradigms.

Current research trends indicate that 2-Bromo-2'-bromo-4'-methoxyacetophenone will continue to be a relevant compound in both academic and industrial settings. Ongoing studies are exploring new synthetic methodologies to improve accessibility and scalability, as well as investigating novel applications in areas such as medicinal chemistry and nanotechnology. The compound's versatility makes it a promising candidate for future innovations across multiple scientific disciplines.

In conclusion, 2-Bromo-2'-bromo-4'-methoxyacetophenone (CAS No. 1183778-97-3) is a multifaceted compound with significant potential in pharmaceutical synthesis and materials science. Its unique structural features enable diverse applications, from drug development to advanced electronic materials. As research progresses, further insights into its properties and applications are expected to emerge, reinforcing its importance in modern chemical research.